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Compound of Interest |

N-butyl-2-methylcyclohexan-1-
Compound Name: )
amine
CAS No.: 55794-86-0
Cat. No.: B13271985
\ 7

Executive Chemical Profile & Hazard Assessment

Before initiating any disposal procedure, you must validate the chemical identity and
understand the specific risks associated with this secondary aliphatic amine. Unlike simple
buffers, this compound presents a dual threat of corrosivity and flammability.

Physicochemical Identifiers

Parameter Data

Chemical Name N-butyl-2-methylcyclohexan-1-amine
CAS Number 55794-86-0

Molecular Formula C11H23N

Functional Group Secondary Amine (Cycloaliphatic)
Acidity/Basicity Strong Base (pKa ~10-11 estimated)

Critical Hazard Matrix
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Hazard Class GHS Category Operational Implication

) Do not use metal containers.
o Skin Corr.[1][2][3] 1B / Eye ] ]
Corrosivity b . Contact causes irreversible
am.
tissue damage.

Flam 24167 Lia. 3 Ground all equipment. Vapors

am. iq.

Flammability ) a can travel to ignition sources.
(Estimated) Flash point is likely <60°C

) ] Violent Exothermic Reaction.
o Incompatible with ] o
Reactivity ) o Segregate strictly from acidic
Acids/Oxidizers
waste streams.

o Systemic Toxin. Rapid
Toxicity Acute Tox. 4 (Oral/Dermal) ] ]
absorption through skin.

Pre-Disposal Logistics: Segregation & Storage
The Golden Rule of Amine Disposal: Never mix amine waste with acidic waste or oxidizing

agents.

e Scientific Rationale: Amines are organic bases.[1] Mixing with acids results in an immediate,
highly exothermic neutralization reaction (

+ Heat).[1] In a closed waste container, this rapid heat evolution can pressurize the vessel,
leading to rupture or explosion.

e Nitrosamine Warning: As a secondary amine, N-butyl-2-methylcyclohexan-1-amine can
react with nitrosating agents (e.g., sodium nitrite, nitric oxide) to form N-nitrosamines, which
are potent carcinogens.[1] Ensure total segregation from nitrate/nitrite waste.

Container Selection

o Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

e Prohibited: Aluminum or Zinc (galvanized) containers. Amines can corrode these metals,
potentially releasing hydrogen gas (flammable).
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Operational Disposal Protocol
Workflow Visualization

The following decision tree outlines the logical flow for categorizing and processing this waste

stream.
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Waste Generation:

N-butyl-2-methylcyclohexan-1-amine

Is the waste pure or a mixture?

Pure Mixed

Mixture/Solution Re—evaluate

Pure Substance

Check Compatibility:
Any Acids or Oxidizers present?

Compatible Solvent STOP: Do NOT Mix.
(e.g., Ethanol, DCM) Segregate immediately.

'

Transfer to HDPE/Glass Container
Label: '‘Basic Organic Waste'

Y

Apply GHS Labels:
Corrosive, Flammable

l

Store in Flammable Cabinet
(Secondary Containment)

Hand-off to EHS/Waste Vendor

Method: Incineration

Click to download full resolution via product page

Figure 1: Operational workflow for the safe segregation and packaging of amine waste.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13271985?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13271985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Step-by-Step Procedure
Phase 1: Collection & Labeling[1][8]

o Select the Primary Container: Use a chemically resistant HDPE jerrycan or a screw-top
amber glass bottle.[1]

o Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.
o Constituents: Write "N-butyl-2-methylcyclohexan-1-amine" (do not use abbreviations).
o Hazard Checkboxes: Mark "Corrosive," "Flammable," and "Toxic."
o pH Indication: Clearly mark "Basic/Alkaline (pH > 10)."

e Venting: If the waste was recently generated from a reaction, allow it to cool completely
before sealing to prevent pressure buildup.

Phase 2: Waste Consolidation[1]

e Solvent Compatibility: If the amine is in solution, ensure the solvent is compatible.
o Safe: Ethanol, Methanol, Dichloromethane, Toluene.

o Unsafe:[1] Acetone (can form enamines/imines, though less dangerous than acids),
Chloroform (potential exothermic reaction over time).

o Triple Rinse: When disposing of the original reagent bottle, triple rinse it with a compatible
solvent. Collect the rinsate into the amine waste container. Deface the original label and
dispose of the empty bottle as glass waste.

Phase 3: Final Disposal[1]

o Method: The only acceptable final disposal method is Incineration in a permitted hazardous
waste combustor equipped with a scrubber (to manage nitrogen oxide emissions).

e Drain Disposal:STRICTLY PROHIBITED. Amines are toxic to aquatic life and can disrupt the
bacterial flora in municipal water treatment plants.
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Emergency Response Procedures

In the event of a spill or exposure during the disposal process, execute the following

immediately.

Scenario

Immediate Action

Secondary Action

Skin Contact

Flush immediately with water
for 15 minutes.[1][5] Do not

wait for symptoms.

Remove contaminated clothing
carefully.[2][5] Seek medical
attention for potential chemical

burns.

Eye Contact

Irrigate eyes for 15 minutes
using an eyewash station.
Hold eyelids open.

Transport to emergency room
immediately. Risk of corneal

opacity.

Small Spill (<100mL)

Evacuate area. Wear PPE
(Nitrile gloves, goggles, lab

coat).

Absorb with vermiculite or a
commercial organic base spill
kit. Do NOT use paper towels
(fire risk).

Large Spill

Evacuate the lab. Pull the fire

alarm if vapors are dense.

Call EHS/Emergency
Response. Do not attempt to

clean up without SCBA.

Regulatory Compliance & Waste Codes

Compliance with local and federal regulations (e.g., EPA RCRA in the US) is mandatory.

» RCRA Waste Codes (USA):

o DO0O01: Ignitable (if flash point < 60°C).[1]

o DO002: Corrosive (Liquid with pH > 12.5, common for concentrated amines).

o European Waste Catalogue (EWC):

o 07 01 04:* Other organic solvents, washing liquids and mother liquors.
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Note: Always consult your institution's Environmental Health & Safety (EHS) officer for site-
specific deviations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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